methyl 3-(N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)sulfamoyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[2-(5-methyl-3-pyridin-4-ylpyrazol-1-yl)ethylsulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C17H18N4O4S2/c1-12-11-14(13-3-6-18-7-4-13)20-21(12)9-8-19-27(23,24)15-5-10-26-16(15)17(22)25-2/h3-7,10-11,19H,8-9H2,1-2H3
• InChI Key: BILABCRJTDTDPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNS(=O)(=O)C2=C(SC=C2)C(=O)OC)C3=CC=NC=C3
• Molecular Formula: C17H18N4O4S2
• Molecular Weight: 406.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. It also contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. The molecule also has a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom.

Scientific Research Applications

Heterocyclic Synthesis and Chemical Reactivity

Methyl 3-(N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)sulfamoyl)thiophene-2-carboxylate has been a focal point in heterocyclic synthesis research due to its potential in forming various heterocyclic compounds. A study demonstrated its reactivity towards active methylene reagents, leading to the formation of pyran, pyridine, and pyridazine derivatives, contributing significantly to the field of heteroatom chemistry (Mohareb et al., 2004).

Antibacterial Compound Synthesis

In the realm of medicinal chemistry, this compound has been explored for the synthesis of new heterocyclic compounds containing a sulfonamido moiety. These compounds exhibit promising antibacterial activities, showcasing the potential of this compound as a precursor in developing new antibacterial agents (Azab et al., 2013).

Anticancer Activity

The compound has also been investigated for its utility in creating anticancer agents. A particular study highlighted the synthesis of thiazolo[3,2-a]pyridines through a multicomponent reaction that displayed significant anticancer activity across various cancer cell lines, illustrating the potential therapeutic applications of derivatives of this compound (Altuğ et al., 2011).

Metal Complex Synthesis

Furthermore, it serves as a building block in the synthesis of complex metal compounds. Research involving the interaction of 2-pyridinecarboxaldehyde with N-tosyl-1,2-diaminobenzene, employing a derivative closely related to this compound, led to the isolation of unique metal complexes. These complexes have been characterized for their potential applications in catalysis and material science (Sousa et al., 2001).